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Compound of Interest

Compound Name: NSC47924

Cat. No.: B1680223 Get Quote

Technical Support Center: NSC47924
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals using NSC47924 in

their experiments.

Frequently Asked Questions (FAQs)
Q1: What is the primary known target of NSC47924?

NSC47924 is primarily known as an inhibitor of the 67 kDa laminin receptor (67LR), also

referred to as the 37 kDa laminin receptor precursor (37LRP).[1][2] It specifically disrupts the

interaction between 67LR and laminin (LM), thereby impeding cell adhesion, migration, and

invasion.[1][3]

Q2: Does NSC47924 have other reported activities?

Yes, in addition to its effects on the 67LR/laminin interaction, NSC47924 has been reported to

have the following activities:

PHLPP Phosphatase Inhibition: It acts as a potent inhibitor of the PH domain Leucine-rich

repeat Protein Phosphatase (PHLPP), which is a negative regulator of Akt and Protein

Kinase C (PKC).[4][5]
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Prion Protein (PrPC) Interaction: NSC47924 affects the interaction between the 37/67 kDa

LR and the cellular prion protein (PrPC), leading to the internalization of the 37/67 kDa LR

and stabilization of PrPC on the cell surface.[6][7][8]

Q3: What are the recommended solvent and storage conditions for NSC47924?

NSC47924 is soluble in DMSO (up to 30 mg/ml) and ethanol (up to 10 mg/ml).[4] Stock

solutions in DMSO or ethanol can be stored at -20°C for up to 2 months.[4] For long-term

storage, it is recommended to store the compound as a powder at -20°C, where it is stable for

at least one year.[4]

Q4: At what concentration is NSC47924 typically used in cell-based assays?

The optimal concentration of NSC47924 will vary depending on the cell type and specific

assay. However, a common working concentration used in several published studies for cell

adhesion, migration, and invasion assays is 20 μM.[1][3] It is always recommended to perform

a dose-response experiment to determine the optimal concentration for your specific

experimental setup.

Quantitative Data Summary
The following tables summarize the reported inhibitory concentrations of NSC47924 for its

primary targets.

Target
Interaction

Assay Type
Cell
Line/System

IC50 / Ki Reference

67LR-mediated

cell adhesion to

Laminin

Cell-based

adhesion assay

LR-293 (HEK-

293

overexpressing

37LRP/67LR)

IC50: 19.35 μM,

Ki: 2.45 μM
[1][2]

Recombinant

37LRP binding to

Laminin

In vitro binding

assay

Recombinant

protein

IC50: 58.9 μM,

Ki: 35.5 μM
[1]

PHLPP

Phosphatase
Not specified Not specified IC50: 4 μM [4][5]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b1680223?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/27071549/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4829897/
https://www.researchgate.net/publication/301304482_The_3767kDa_laminin_receptor_LR_inhibitor_NSC47924_affects_3767kDa_LR_cell_surface_localization_and_interaction_with_the_cellular_prion_protein
https://www.benchchem.com/product/b1680223?utm_src=pdf-body
https://www.benchchem.com/product/b1680223?utm_src=pdf-body
https://www.creative-biogene.com/Services/Drug-Discovery-Services/Kinase-Screening-Assays.html
https://www.creative-biogene.com/Services/Drug-Discovery-Services/Kinase-Screening-Assays.html
https://www.creative-biogene.com/Services/Drug-Discovery-Services/Kinase-Screening-Assays.html
https://www.benchchem.com/product/b1680223?utm_src=pdf-body
https://www.benchchem.com/product/b1680223?utm_src=pdf-body
https://documents.thermofisher.com/TFS-Assets/BID/Application-Notes/cell-migration-invasion-assays-cell-culture-inserts-app-note.pdf
https://www.researchgate.net/publication/353686450_A_proteomic_platform_to_identify_off-target_proteins_associated_with_therapeutic_modalities_that_induce_protein_degradation_or_gene_silencing
https://www.benchchem.com/product/b1680223?utm_src=pdf-body
https://documents.thermofisher.com/TFS-Assets/BID/Application-Notes/cell-migration-invasion-assays-cell-culture-inserts-app-note.pdf
https://www.researchgate.net/publication/47793058_Identification_of_Direct_Protein_Targets_of_Small_Molecules
https://documents.thermofisher.com/TFS-Assets/BID/Application-Notes/cell-migration-invasion-assays-cell-culture-inserts-app-note.pdf
https://www.creative-biogene.com/Services/Drug-Discovery-Services/Kinase-Screening-Assays.html
https://www.amsbio.com/nsc47924-phlp-phosphatase-inhibitor-laminin-inhibitor-ams-mc-1562-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting Guides
Guide 1: Investigating Potential Off-Target Effects
Issue: My experimental results are inconsistent with the known on-target effects of NSC47924,

or I am observing an unexpected phenotype.

Possible Cause: NSC47924 may be interacting with off-target proteins in your experimental

system. While it has shown specificity in some contexts, a comprehensive off-target profile is

not widely published.

Troubleshooting Workflow:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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